5-Chloro-2-hydroxy-N-[2-methyl-5-(2-phenylethoxy)phenyl]benzamide

Specification

• CAS No.: 648922-80-9
• Molecular Formula: C22H20ClNO3
• Molecular Weight: 381.8 g/mol
• IUPAC Name: 5-chloro-2-hydroxy-N-[2-methyl-5-(2-phenylethoxy)phenyl]benzamide
• Standard InChI: InChI=1S/C22H20ClNO3/c1-15-7-9-18(27-12-11-16-5-3-2-4-6-16)14-20(15)24-22(26)19-13-17(23)8-10-21(19)25/h2-10,13-14,25H,11-12H2,1H3,(H,24,26)
• Standard InChI Key: AMKSLFBMAYYAKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCC2=CC=CC=C2)NC(=O)C3=C(C=CC(=C3)Cl)O

Introduction

5-Chloro-2-hydroxy-N-[2-methyl-5-(2-phenylethoxy)phenyl]benzamide is a complex organic compound belonging to the benzamide class, which is known for its diverse pharmacological properties. This compound features a chloro group, a hydroxy group, and an amide linkage, contributing to its potential biological activity. It is structurally similar to other benzamides but includes a unique 2-methyl-5-(2-phenylethoxy)phenyl moiety, which may influence its interactions with biological targets.

Synthesis

The synthesis of 5-Chloro-2-hydroxy-N-[2-methyl-5-(2-phenylethoxy)phenyl]benzamide typically involves multi-step organic reactions. Starting materials could include derivatives of 5-chloro-2-hydroxybenzoic acid and appropriately substituted benzylamines. The reaction conditions, such as temperature, solvent choice, and reaction time, are crucial for optimizing yield and minimizing by-products.

Potential Applications

Benzamides, in general, have been explored for their therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities. The specific modifications in 5-Chloro-2-hydroxy-N-[2-methyl-5-(2-phenylethoxy)phenyl]benzamide could enhance its interaction with biological targets, potentially leading to novel applications in medicinal chemistry.

Data Table: Comparison of Related Benzamide Compounds

Compound Name	Molecular Formula	CAS Number	Molecular Weight (g/mol)
5-Chloro-2-hydroxy-N-[2-methyl-5-(2-phenylethoxy)phenyl]benzamide	C22H20ClNO3	869534-13-4	381.8
5-Chloro-2-hydroxy-N-{[2-(2-phenylethoxy)phenyl]methyl}benzamide	C22H20ClNO3	648923-45-9	381.8
5-chloro-N-(5-chloro-2-hydroxy-phenyl)-2-methoxy-benzamide	C14H11Cl2NO3	-	312.1